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Compound of Interest
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Cat. No.: B1150180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TG-100435 is a multi-targeted protein tyrosine kinase inhibitor with significant potential in

cancer research.[1] Accurate and consistent preparation of stock solutions is crucial for

obtaining reliable and reproducible experimental results. Dimethyl sulfoxide (DMSO) is a

common solvent for dissolving small molecule inhibitors due to its high solubilizing capacity.[2]

[3] This document provides a detailed protocol for the preparation, storage, and handling of TG-
100435 stock solutions in DMSO.

Physicochemical Properties
A thorough understanding of the physicochemical properties of TG-100435 is essential for

accurate stock solution preparation.

Property Value Source

Molecular Weight 494.42 g/mol [4]

Chemical Formula C₂₆H₂₅Cl₂N₅O [4]

Appearance Solid (assumed) General knowledge

Solubility in DMSO
Soluble (specific quantitative

data not available)

General knowledge for similar

compounds
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Experimental Protocol: Preparing a 10 mM TG-
100435 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TG-100435 in DMSO. This

concentration is a common starting point for many in vitro assays.[5]

Materials:

TG-100435 powder

Anhydrous Dimethyl Sulfoxide (DMSO)[6]

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated pipettes

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibrate TG-100435: Allow the vial of TG-100435 powder to reach room temperature

before opening to prevent moisture condensation.

Weigh TG-100435:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the desired amount of TG-100435 powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 4.944 mg of TG-100435.

Calculation:

Mass (mg) = Desired Concentration (mM) * Desired Volume (mL) * Molecular Weight (

g/mol ) / 1000
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Mass (mg) = 10 mM * 1 mL * 494.42 g/mol / 1000 = 4.944 mg

Dissolve in DMSO:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

weighed TG-100435. In this example, add 1 mL of DMSO.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved.[5][6]

Visually inspect the solution to ensure there are no visible particles. If dissolution is

difficult, gentle warming in a 37°C water bath or brief sonication may be applied, but be

cautious about the compound's temperature sensitivity.[5][6]

Aliquot and Store:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use working volumes (e.g., 10 µL, 20 µL, or 50 µL) in sterile

microcentrifuge tubes.[5]

Clearly label each aliquot with the compound name (TG-100435), concentration (10 mM),

solvent (DMSO), and the date of preparation.

Store the aliquots at -20°C or -80°C for long-term storage, protected from light.[5] A

common recommendation for stock solution stability is up to 6 months at -20°C.[5]

Workflow for TG-100435 Stock Solution Preparation
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Caption: Workflow for preparing TG-100435 stock solution in DMSO.
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Important Considerations
DMSO Quality: Always use anhydrous (water-free) DMSO, as moisture can affect the

solubility and stability of the compound.[2]

Final DMSO Concentration in Assays: When preparing working solutions for cell-based

assays, ensure the final concentration of DMSO is low (typically <0.1% to <0.5%) to avoid

solvent-induced toxicity.[5][7] Always include a vehicle control (DMSO alone at the same final

concentration) in your experiments.

Precipitation: If the compound precipitates out of solution when diluted in an aqueous

medium, try making intermediate serial dilutions in DMSO before the final dilution into the

aqueous buffer.[2]

Safety: Handle TG-100435 and DMSO with appropriate personal protective equipment in a

well-ventilated area. Review the Safety Data Sheet (SDS) for both substances before use.

Signaling Pathway of TG-100435
TG-100435 is a multi-targeted tyrosine kinase inhibitor. Its mechanism of action involves the

inhibition of several kinases, including Src family kinases (Src, Lyn, Lck, Yes), Abl, and EphB4.

[1]

TG-100435

Src Lyn Lck Yes Abl EphB4
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Caption: Inhibition of multiple tyrosine kinases by TG-100435.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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